Cas no 916151-12-7 (1H-1,2,3-Triazole, 1-(3-chlorophenyl)-4-(difluoromethyl)-)

• Product Name: 1H-1,2,3-Triazole, 1-(3-chlorophenyl)-4-(difluoromethyl)-
• CAS No: 916151-12-7
• MF: C₉H₆ClF₂N₃
• MW: 229.613847255707
• CID: 748196
• PubChem ID: 16074343
• Update Time: 2025-04-19

1H-1,2,3-Triazole, 1-(3-chlorophenyl)-4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-chlorophenyl)-4-(difluoromethyl)-
• 1-(3-chlorophenyl)-4-(difluoromethyl)triazole
• DTXSID80581807
• CBPBTETZOYKCNX-UHFFFAOYSA-N
• 1-(3-chlorophenyl)-4-(difluoromethyl)-1H-1,2,3-triazole
• CHEMBL251357
• 916151-12-7
• SCHEMBL2583096

• Inchi： 1S/C9H6ClF2N3/c10-6-2-1-3-7(4-6)15-5-8(9(11)12)13-14-15/h1-5,9H
• InChI Key： CBPBTETZOYKCNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C(F)F)N=N1

Computed Properties

• Exact Mass: 229.0218312g/mol
• Monoisotopic Mass: 229.0218312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles